![molecular formula C11H13ClN2O2 B6645401 3-[(2-chloroacetyl)amino]-N,4-dimethylbenzamide](/img/structure/B6645401.png)
3-[(2-chloroacetyl)amino]-N,4-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(2-chloroacetyl)amino]-N,4-dimethylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound is also known by its chemical name, CDAB, and has been studied extensively for its mechanism of action and biochemical effects.
Mechanism of Action
The mechanism of action of CDAB involves its ability to inhibit the activity of certain enzymes and proteins in the body. Specifically, CDAB has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cellular function. By inhibiting HDACs, CDAB can alter gene expression and promote cell death in cancer cells.
Biochemical and Physiological Effects:
CDAB has been found to have a variety of biochemical and physiological effects in the body. Research has shown that CDAB can inhibit the growth of cancer cells, reduce inflammation, and promote cell death. Additionally, CDAB has been found to have antioxidant properties and can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
CDAB has several advantages for lab experiments, including its ability to inhibit the activity of HDACs and promote cell death in cancer cells. However, CDAB also has some limitations, including its potential toxicity and lack of specificity for certain cell types.
Future Directions
There are several future directions for research on CDAB, including further studies on its mechanism of action and potential therapeutic applications. Additionally, researchers may explore the use of CDAB in combination with other drugs or therapies to enhance its effectiveness. Finally, researchers may investigate the potential use of CDAB as a diagnostic tool for cancer and other diseases.
Synthesis Methods
The synthesis of CDAB involves the reaction of 3-nitro-N,4-dimethylbenzamide with thionyl chloride, followed by the addition of 2-chloroacetyl chloride. The resulting product is then purified to obtain the final CDAB compound.
Scientific Research Applications
CDAB has been studied for its potential use in treating various medical conditions, including cancer, inflammation, and autoimmune diseases. Research has shown that CDAB has anti-tumor properties and can inhibit the growth of cancer cells. Additionally, CDAB has been found to have anti-inflammatory effects and can reduce inflammation in the body.
properties
IUPAC Name |
3-[(2-chloroacetyl)amino]-N,4-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClN2O2/c1-7-3-4-8(11(16)13-2)5-9(7)14-10(15)6-12/h3-5H,6H2,1-2H3,(H,13,16)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRJYBNUUOUURMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.